2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile

• Molecular Formula: C20H20N6O3
• Molecular Weight: 392.4 g/mol
• IUPAC Name: 2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-5-yl)-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C20H20N6O3/c1-28-15-7-6-11(8-16(15)29-2)17-12(9-21)19(22)26(20-23-10-24-25-20)13-4-3-5-14(27)18(13)17/h6-8,10,17H,3-5,22H2,1-2H3,(H,23,24,25)
• InChI Key: FBFCEYANZKZVND-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C2C(=C(N(C3=C2C(=O)CCC3)C4=NC=NN4)N)C#N)OC

Description

2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as DMTQ, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers. In

Mechanism of Action

The mechanism of action of 2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not yet fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in the body. This compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of certain signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. This compound has been found to have anti-inflammatory effects, which may be due to its ability to inhibit the activity of COX-2. This compound has also been found to have anti-tumor effects, which may be due to its ability to inhibit the activity of certain signaling pathways involved in cell survival and proliferation. Additionally, this compound has been found to have anti-microbial effects, which may be due to its ability to disrupt the structure and function of bacterial cell walls.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments include its ability to exhibit a range of biological activities, as well as its potential applications in the treatment of various diseases. However, there are also limitations to using this compound in lab experiments. One limitation is that the mechanism of action of this compound is not yet fully understood, which may make it difficult to design experiments that target specific pathways or enzymes. Additionally, the synthesis of this compound is a multi-step process that requires the use of several reagents and catalysts, which may make it difficult to produce large quantities of this compound.

Future Directions

There are several future directions for research on 2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of research is to further investigate the mechanism of action of this compound, particularly its ability to inhibit the activity of COX-2 and certain signaling pathways. Another area of research is to explore the potential applications of this compound in the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, future research could focus on the development of new synthesis methods for this compound that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves a multi-step process that requires the use of several reagents and catalysts. The first step involves the condensation of 3,4-dimethoxybenzaldehyde with ethyl cyanoacetate in the presence of piperidine. This reaction produces the intermediate 3,4-dimethoxyphenyl-2-cyanoacrylate, which is then reacted with hydrazine hydrate to produce the corresponding hydrazone. The hydrazone is then reacted with 1,2,4-triazole-3-carboxylic acid in the presence of triethylamine to produce the final product, this compound.

Scientific Research Applications

2-amino-4-(3,4-dimethoxyphenyl)-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential applications in scientific research, particularly in the field of pharmacology. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. This compound has also been found to have potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.